Cas no 2517-16-0 (Butanoic acid,2,2-dichloro-, sodium salt (1:1))

• Product Name: Butanoic acid,2,2-dichloro-, sodium salt (1:1)
• CAS No: 2517-16-0
• MF: C₄H₅Cl₂NaO₂
• MW: 178.977070569992
• CID: 268172
• PubChem ID: 23690997
• Update Time: 2025-04-19

Butanoic acid,2,2-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2-dichloro-, sodium salt (1:1)
• sodium,2,2-dichlorobutanoate
• 2,2-Dichlorobutanoic acid sodium salt
• Butanoic acid, 2,2-dichloro-, sodium salt
• 2517-16-0
• DTXSID30179839

• Inchi： 1S/C4H6Cl2O2.Na/c1-2-4(5,6)3(7)8;/h2H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： HCSUMAREJHVSCA-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])(CC)Cl.[Na+]

Computed Properties

• Exact Mass: 177.95655
• Monoisotopic Mass: 177.956429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 218.1°Cat760mmHg
• Flash Point: 85.7°C
• PSA: 40.13